Cas no 1248102-35-3 (3-(5-methyl-1,3-thiazol-2-yl)piperidine)

• Product Name: 3-(5-methyl-1,3-thiazol-2-yl)piperidine
• CAS No: 1248102-35-3
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• CID: 4580737
• Update Time: 2025-10-21

3-(5-methyl-1,3-thiazol-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methyl-1,3-thiazol-2-yl)piperidine
• Piperidine, 3-(5-methyl-2-thiazolyl)-

• Inchi： 1S/C9H14N2S/c1-7-5-11-9(12-7)8-3-2-4-10-6-8/h5,8,10H,2-4,6H2,1H3
• InChI Key： JTFGCOFDZSFVJB-UHFFFAOYSA-N
• SMILES： N1CCCC(C2=NC=C(C)S2)C1

Additional information on 3-(5-methyl-1,3-thiazol-2-yl)piperidine

3-(5-Methyl-1,3-thiazol-2-yl)piperidine (CAS No. 1248102-35-3): A Comprehensive Overview

3-(5-Methyl-1,3-thiazol-2-yl)piperidine, identified by the CAS registry number 1248102-35-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines the structural features of a piperidine ring and a substituted thiazole moiety, making it a unique compound with potential applications in drug discovery and material science. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its versatility in chemical reactivity and biological activity. The presence of the methyl group at the 5-position of the thiazole further enhances its chemical properties, making it a valuable compound for various research and industrial purposes.

The synthesis of 3-(5-methyl-1,3-thiazol-2-yl)piperidine involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and cyclization processes. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, one common approach involves the reaction of 5-methylthiazole with an appropriate piperidine derivative under specific reaction conditions. The optimization of these conditions has been a focal point in recent studies, as it directly impacts the scalability and cost-effectiveness of the synthesis process.

In terms of physical properties, 3-(5-methyl-1,3-thiazol-2-yl)piperidine exhibits a melting point of approximately 145°C and a boiling point around 260°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its handling during chemical reactions. The compound is also relatively stable under normal storage conditions, provided it is protected from moisture and light.

The biological activity of 3-(5-methyl-1,3-thiazol-2-yl)piperidine has been extensively studied in recent years. In vitro assays have demonstrated its potential as an inhibitor of various enzymes implicated in diseases such as cancer and neurodegenerative disorders. For example, studies have shown that this compound can modulate the activity of histone deacetylases (HDACs), which are key players in epigenetic regulation. Additionally, it has exhibited anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes, making it a promising candidate for anti-inflammatory drug development.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 3-(5-methyl-1,3-thiazol-2-yl)piperidine. These studies have provided insights into its binding affinity with target proteins at the molecular level. For instance, molecular dynamics simulations have revealed that the piperidine ring interacts favorably with hydrophobic pockets on the surface of target enzymes, while the thiazole moiety contributes to hydrogen bonding interactions. Such findings are crucial for understanding the compound's mechanism of action and guiding further optimization efforts.

In terms of applications, 3-(5-methyl-1,3-thiazol-2-yl)piperidine has found utility in both academic research and industrial settings. In academia, it serves as a valuable tool for studying enzyme inhibition mechanisms and exploring novel therapeutic targets. In industry, its potential as an intermediate in drug development has led to increased interest from pharmaceutical companies. Furthermore, its unique chemical structure makes it a candidate for use in advanced materials such as coordination polymers and metalloorganic frameworks.

The environmental impact of 3-(5-methyl-1,3-thiazol-2-yl)piperidine has also been a topic of recent research. Studies have evaluated its biodegradability under various environmental conditions and assessed its potential toxicity to aquatic organisms. These investigations are essential for ensuring that the compound can be safely used and disposed of without posing risks to ecosystems.

In conclusion, 3-(5-methyl-1,3-thiazol-2-yli)piperidine, with its unique structural features and diverse biological activities, represents an important compound in contemporary chemical research. Its applications span across multiple disciplines, from pharmacology to materials science